Cas no 24358-65-4 (Benzenepropanamine,N,N-bis(1-methylethyl)-g-phenyl-, hydrochloride (1:1))

Benzenepropanamine,N,N-bis(1-methylethyl)-g-phenyl-, hydrochloride (1:1) structure
24358-65-4 structure
Product Name:Benzenepropanamine,N,N-bis(1-methylethyl)-g-phenyl-, hydrochloride (1:1)
CAS No:24358-65-4
MF:C21H30ClN
MW:331.922605037689
CID:257954
PubChem ID:71910
Update Time:2025-04-19

Benzenepropanamine,N,N-bis(1-methylethyl)-g-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamine,N,N-bis(1-methylethyl)-g-phenyl-, hydrochloride (1:1)
    • (3,3-diphenylpropyl)diisopropylammonium chloride
    • N,N-Diisopropyl-3,3-diphenyl-1-propanamine hydrochloride (1:1)
    • Polagol
    • 9E8EN393AL
    • UNII-9E8EN393AL
    • 3,3-diphenyl-N,N-di(propan-2-yl)propan-1-amine;hydrochloride
    • DIISOPROMINE HYDROCHLORIDE [MI]
    • Agofell
    • Megabyl
    • DTXSID70947216
    • DIISOPROMINE HYDROCHLORIDE [WHO-DD]
    • 3,3-Diphenyl-N,N-di(propan-2-yl)propan-1-amine--hydrogen chloride (1/1)
    • Diisopromine, hydrochloride
    • HS-0072
    • Diisopromine HCl
    • Q27272442
    • N,N-Diisopropyl-3,3-diphenylpropylamine hydrochloride
    • Do-Bil
    • SCHEMBL11582569
    • Diisopromine hydrochloride
    • R 253
    • Bilagol
    • DIISOPROMINE HYDROCHLORIDE [MART.]
    • 24358-65-4
    • Diisoprominehydrochloride
    • AKOS015994625
    • EINECS 246-201-9
    • CHEMBL2106314
    • Inchi: 1S/C21H29N.ClH/c1-17(2)22(18(3)4)16-15-21(19-11-7-5-8-12-19)20-13-9-6-10-14-20;/h5-14,17-18,21H,15-16H2,1-4H3;1H
    • InChI Key: ZYMHFUWAJIWDKD-UHFFFAOYSA-N
    • SMILES: Cl.N(C(C)C)(C(C)C)CCC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 331.2069
  • Monoisotopic Mass: 331.207
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 258
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2A^2

Experimental Properties

  • Density: 0.954
  • Melting Point: 175-176°
  • Boiling Point: 391.7°Cat760mmHg
  • Flash Point: 170.8°C
  • PSA: 3.24

Benzenepropanamine,N,N-bis(1-methylethyl)-g-phenyl-, hydrochloride (1:1) Pricemore >>

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